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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989

Technical Support Center: Piflufolastat PET/CT
Imaging

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in identifying and
mitigating common artifacts encountered during Piflufolastat (*8F-DCFPyL) PET/CT imaging.

Frequently Asked Questions (FAQSs)

Q1: What are the most common sources of artifacts in Piflufolastat PET/CT imaging?

Al: Artifacts in Piflufolastat PET/CT can arise from patient-related factors, technical
parameters of the scan, and the inherent biodistribution of the radiotracer. The most common
sources include patient motion, high physiologic urinary activity of the tracer, metallic implants,
and issues with CT-based attenuation correction.[1][2][3][4][5][6]

Q2: How does patient motion affect the quality of Piflufolastat PET/CT images?

A2: Patient motion during the scan, including respiratory motion, can cause misregistration
between the PET and CT images.[4][7] This misalignment can lead to inaccurate localization of
Piflufolastat uptake and the creation of artificial lesions, or blurring of true lesions,
compromising the quantitative accuracy of the scan.[4][8]

Q3: Why is urinary activity a concern in Piflufolastat PET/CT and what artifacts can it cause?
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A3: Piflufolastat is excreted through the urinary system, leading to high concentrations of the
radiotracer in the kidneys, ureters, and bladder.[9] This intense activity can cause "halo"
artifacts or scatter, which may obscure adjacent structures like the prostate or pelvic lymph
nodes.[1][10] While a study on a similar PSMA-targeted agent, 8F-Flotufolastat, found that
urinary activity did not impede assessment in the majority of cases, it can occasionally impact
interpretation.[11]

Q4: Can metallic implants, such as hip prostheses or dental fillings, interfere with the scan?

A4: Yes, metallic implants can cause significant artifacts on the CT portion of the scan,
appearing as streaks or areas of abnormally high density.[2][5][6] When this erroneous CT data
is used for PET attenuation correction, it can lead to false-positive or false-negative findings on
the PET images in the vicinity of the implant.[6][8]

Troubleshooting Guides
Issue 1: Motion Artifacts

Symptoms:

 Blurring of anatomical structures.

e Misalignment of PET and CT data, particularly near the diaphragm.[7]

o Appearance of "hot" or "cold" spots that do not correspond to anatomical structures.

Avoidance and Correction Strategies:
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Strategy Detailed Protocol

Clearly instruct the patient to remain as still as
) ) possible during the scan. Ensure the patient is
Patient Instruction and Comfort ) - o
in a comfortable position to minimize involuntary

movements.

o ] Use of immobilization devices, such as straps or
Immobilization Devices ) )
cushions, can help reduce patient movement.

For thoracic and upper abdominal imaging,

respiratory gating can be employed. This
Respiratory Gating technigue acquires PET data in sync with the

patient's breathing cycle to minimize motion

blurring.[8]

Post-acquisition image processing software can
Image Co-registration be used to co-register the PET and CT images

to correct for minor misalignments.[8]

Issue 2: Urinary Activity Artifacts

Symptoms:

« Intense radiotracer signal in the bladder, potentially obscuring adjacent tissues.[1]
e "Halo" or scatter artifacts around the bladder.[10]

« Difficulty in delineating pelvic lymph nodes or local recurrence near the bladder.

Avoidance and Correction Strategies:
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Strategy Detailed Protocol

Encourage adequate patient hydration before
) ) and after the injection of Piflufolastat to promote
Patient Hydration ] o
tracer clearance and reduce its concentration in

the bladder.[1][12]

Instruct the patient to void their bladder
Bladder Voiding immediately before the PET/CT scan
commences.[1][12][13]

In some cases, delayed imaging of the pelvic

region after bladder voiding may be considered,
Delayed Imaging although starting image acquisition more than

90 minutes after injection may adversely impact

imaging performance.[13]

The use of diuretics is a potential strategy to
o enhance tracer clearance, though this should be
Diuretics . .
considered on a case-by-case basis and as per

institutional protocols.

Issue 3: Metallic Implant Artifacts

Symptoms:
o Streaking or beam hardening artifacts on the CT image originating from the implant.[14]
» Falsely high or low tracer uptake on the PET image in the vicinity of the metal object.[6][8]

Avoidance and Correction Strategies:
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Strategy Detailed Protocol

Always review the NAC PET images alongside

) ) the attenuation-corrected (AC) images. NAC
Review Non-Attenuation Corrected (NAC) ] )
| images are not affected by CT-based artifacts
mages ) )
and can help differentiate true uptake from

artifacts.[8]

Utilize MAR algorithms, which are available on

most modern CT scanners. These algorithms
Metal Artifact Reduction (MAR) Software are designed to correct for the artifacts caused

by metallic objects in the CT data before it is

used for PET attenuation correction.[8][15]

Adjusting CT acquisition parameters, such as
CT Scan Parameters Optimization increasing kVp, can sometimes help to mitigate

beam hardening artifacts.

Experimental Protocols

Piflufolastat PET/CT Image Acquisition Protocol for Artifact Minimization
o Patient Preparation:

o Patients should be well-hydrated.[12]

o No specific fasting requirements are necessary.

o Patients should be instructed to void immediately prior to imaging to minimize urinary
artifacts.[12][13]

¢ Radiotracer Administration:

o Administer a standard intravenous injection of Piflufolastat (*8F-DCFPyL). The
recommended dose is 333 MBq (9 mCi), with an acceptable range of 296 to 370 MBq (8-
10 mCi).[13][16]

o Follow the injection with a saline flush to ensure the full dose is administered.[13]
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o Uptake Phase:

o A 60 to 90-minute uptake period between injection and scanning is recommended.[16]
Starting image acquisition more than 90 minutes post-injection may negatively affect
imaging performance.[13]

e Image Acquisition:

o Patient Positioning: Position the patient in a supine position with their arms raised above
their head to reduce beam hardening and truncation artifacts.[13][14]

o CT Scan: Perform a low-dose CT scan for attenuation correction and anatomical
localization.[13] If metallic implants are present, a MAR algorithm should be applied if
available.[8]

o PET Scan: The PET scan should cover the area from the mid-thigh to the vertex of the
skull.[12][13]

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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